Physicochemical Properties and Synthetic Methodologies of 3-(2,3-Dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-5-amine
Physicochemical Properties and Synthetic Methodologies of 3-(2,3-Dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-5-amine
Executive Summary
The compound 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-5-amine (also known as 3-(2,3-dihydro-1,4-benzodioxin-5-yl)isoxazol-5-amine) is a specialized heterocyclic building block that merges a 1,4-benzodioxin ring system with an isoxazol-5-amine moiety. In medicinal chemistry, the benzodioxin scaffold is a privileged structure frequently utilized to design agents targeting central nervous system (CNS) receptors, such as serotonin (5-HT) and alpha-adrenergic receptors [1]. When coupled with an isoxazole ring—a motif known for its electron-rich properties and hydrogen-bonding capabilities—the resulting hybrid molecule exhibits profound potential in neuropharmacology and anti-inflammatory drug development [2].
This technical guide provides an authoritative breakdown of the compound's physicochemical properties, a self-validating synthetic workflow, and analytical characterization protocols to ensure rigorous scientific integrity in your research.
Structural and Physicochemical Profiling
Understanding the physicochemical properties of this compound is critical for predicting its pharmacokinetic behavior, such as absorption and blood-brain barrier (BBB) permeability. The combination of the rigid benzodioxin core and the polar isoxazol-5-amine headgroup creates a molecule with highly favorable drug-like metrics.
Quantitative Physicochemical Data
The following table summarizes the core physicochemical metrics derived from predictive computational models and established chemical databases [3].
| Property | Value | Causality / Significance in Drug Design |
| Molecular Formula | C₁₁H₁₀N₂O₃ | Defines the exact atomic composition. |
| Molecular Weight | 218.21 g/mol | Falls well within Lipinski’s Rule of 5, ensuring optimal size for oral bioavailability. |
| Monoisotopic Mass | 218.06914 Da | Critical reference value for High-Resolution Mass Spectrometry (HRMS) validation. |
| Predicted XLogP | 1.4 | Indicates moderate lipophilicity. An XLogP of 1.4 is ideal for crossing the BBB without succumbing to excessive hydrophobic trapping in lipid membranes. |
| Predicted CCS ([M+H]⁺) | 144.9 Ų | Collision Cross Section (CCS) is vital for Ion Mobility-Mass Spectrometry (IM-MS) to confirm the 3D gas-phase conformation. |
| Predicted CCS ([M+Na]⁺) | 153.5 Ų | Sodiated adduct CCS provides a secondary validation point during mass spectral analysis. |
Mechanistic Workflow and Logical Relationships
The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-5-amine relies on a two-step sequence: a C-C bond-forming Claisen condensation followed by a regioselective heteroannulation. The logic of this pathway is mapped below.
Synthetic workflow and mechanistic progression for the target isoxazol-5-amine.
Synthetic Methodology and Experimental Protocols
To ensure reproducibility, the following protocols are designed as self-validating systems. Every reagent choice is grounded in mechanistic causality.
Step 1: Synthesis of the β-Ketonitrile Intermediate
Rationale: The β-ketonitrile acts as a bis-electrophilic precursor. We utilize Lithium Diisopropylamide (LDA) at cryogenic temperatures to quantitatively deprotonate acetonitrile. This kinetic control prevents the self-condensation of acetonitrile and ensures it acts as a clean nucleophile against the benzodioxin ester.
Protocol:
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Preparation: Charge a flame-dried Schlenk flask with anhydrous THF (50 mL) and diisopropylamine (1.1 eq) under an inert argon atmosphere. Cool the system to -78 °C using a dry ice/acetone bath.
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Base Generation: Add n-BuLi (1.1 eq, 2.5 M in hexanes) dropwise. Stir for 30 minutes to ensure complete formation of LDA.
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Nucleophile Formation: Introduce anhydrous acetonitrile (1.1 eq) dropwise. Maintain at -78 °C for 45 minutes to trap the kinetically favored carbanion.
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Electrophile Addition: Slowly add methyl 2,3-dihydro-1,4-benzodioxine-5-carboxylate (1.0 eq) dissolved in a minimal volume of THF.
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Propagation: Allow the reaction to slowly warm to room temperature over 4 hours.
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Self-Validation & Workup: Quench the reaction with saturated aqueous NH₄Cl. The shift in pH protonates the intermediate, preventing retro-Claisen cleavage. Extract with EtOAc (3 × 30 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude β-ketonitrile.
Step 2: Regioselective Cyclocondensation to Isoxazol-5-amine
Rationale: The formation of the isoxazole ring requires hydroxylamine. Using hydroxylamine hydrochloride (NH₂OH·HCl) alongside sodium acetate (NaOAc) is a deliberate choice [2]. The NaOAc acts as a mild buffer, liberating the free hydroxylamine base without creating a highly alkaline environment that could degrade the β-ketonitrile. The nitrogen of hydroxylamine preferentially attacks the highly electrophilic nitrile carbon, followed by oxygen attack on the ketone, driving regioselective 5-amino isoxazole formation.
Protocol:
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Reaction Setup: Dissolve the crude β-ketonitrile (1.0 eq) in absolute ethanol (30 mL).
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Reagent Addition: Add NH₂OH·HCl (1.5 eq) and NaOAc (1.5 eq) sequentially to the stirring solution.
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Cyclization: Heat the mixture to reflux (80 °C) for 12 hours.
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Self-Validation (TLC): Monitor the reaction via Thin-Layer Chromatography (Hexanes:EtOAc 1:1). The disappearance of the UV-active β-ketonitrile spot and the appearance of a more polar, distinct spot confirms the completion of the heteroannulation.
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Workup: Cool to room temperature and remove ethanol under reduced pressure. Partition the residue between distilled water and dichloromethane (DCM).
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Purification: Extract the aqueous layer with DCM, dry the combined organic layers, and purify via flash column chromatography (silica gel) to isolate the pure 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-5-amine.
Analytical Characterization Standards
To confirm the structural integrity of the synthesized compound, the following analytical signatures must be verified:
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Mass Spectrometry (LC-HRMS): Electrospray ionization (ESI) in positive mode should yield a dominant protonated molecular ion [M+H]⁺ at m/z 219.0764 [3]. A secondary sodiated adduct [M+Na]⁺ at m/z 241.0583 is also highly diagnostic.
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Nuclear Magnetic Resonance (¹H NMR, DMSO-d₆):
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Benzodioxin Core: Look for a characteristic, tightly coupled multiplet integrating to 4 protons around δ 4.25–4.35 ppm , corresponding to the ethylenedioxy bridge (-O-CH₂-CH₂-O-).
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Isoxazole Core: The isolated C4 proton of the isoxazole ring will appear as a sharp singlet around δ 5.60–5.80 ppm .
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Amine Group: The terminal -NH₂ group will present as a broad, exchangeable singlet integrating to 2 protons around δ 6.20–6.50 ppm , which will disappear upon D₂O shake.
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References
- (5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-isoxazolyl)
- Isoxazolyl-Derived 1,4-Dihydroazolo[5,1-c][1,2,4]Triazines: Synthesis and Photochemical Properties MDPI
- PubChemLite - 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-1,2-oxazol-5-amine (C11H10N2O3) Université du Luxembourg (LCSB)
